Cas no 1824145-86-9 (3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide)

• Product Name: 3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide
• CAS No: 1824145-86-9
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 5253490
• Update Time: 2025-06-11

3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide

• Inchi： 1S/C5H11NO3S/c1-6-5(4-7)2-3-10(6,8)9/h5,7H,2-4H2,1H3
• InChI Key： GPEFZKYJMOJXNN-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCC(CO)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide

Introduction to 3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide (CAS No. 1824145-86-9)

3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 1824145-86-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the isothiazole class, a heterocyclic structure characterized by a sulfur atom integrated into a five-membered ring alongside carbon and nitrogen atoms. The presence of a methyl group at the 2-position and a dioxolane ring at the 1,1-position introduces unique chemical properties that make it of particular interest for synthetic applications and potential biological investigations.

The molecular structure of 3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide features a highly reactive site at the methanol substituent, which can participate in various chemical transformations such as esterification, etherification, or oxidation processes. This reactivity makes the compound a valuable intermediate in organic synthesis, particularly in the development of more complex molecules. The dioxolane ring adds an additional layer of stability while also providing a framework that can be functionalized further to tailor specific chemical behaviors.

In recent years, there has been growing interest in isothiazole derivatives due to their diverse applications in medicinal chemistry. Researchers have been exploring their potential as scaffolds for drug discovery, leveraging their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The methyl group at the 2-position of 3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide may play a crucial role in modulating these interactions, influencing both the pharmacokinetic and pharmacodynamic properties of any derivatives that may be developed from this core structure.

One of the most compelling aspects of this compound is its versatility as a building block. The combination of the isothiazole core with the dioxolane moiety creates a molecule that can serve as a precursor for numerous downstream applications. For instance, researchers have utilized similar structures in the synthesis of macrocyclic compounds, which often exhibit enhanced bioavailability and improved target specificity. The methanol group provides an opportunity for further derivatization, allowing chemists to explore modifications that could enhance solubility, metabolic stability, or binding affinity.

The synthesis of 3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Common methodologies include cyclization reactions followed by functional group interconversions. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to these complex molecules. For example, transition metal-catalyzed reactions have been employed to streamline certain steps in the synthesis process while minimizing waste generation.

From a pharmaceutical perspective, the potential applications of 3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide are still being explored. However, preliminary studies suggest that derivatives of this compound may exhibit antimicrobial properties due to the inherent reactivity of the isothiazole ring. This has led to investigations into its use as an intermediate for developing novel antibiotics or antifungal agents. Additionally, the structural motif is reminiscent of known bioactive compounds used in anti-inflammatory therapies; thus，it represents an attractive candidate for further pharmacological exploration.

The role of computational chemistry has become increasingly important in studying compounds like 3-Isothiazolidinemethanol, 2-methyl-, 1,1-dioxide. Molecular modeling techniques allow researchers to predict how this molecule might interact with biological targets at an atomic level. These predictions can guide experimental efforts by highlighting key regions for functionalization or by identifying potential binding sites within biological systems. Such computational approaches are particularly valuable when dealing with complex molecules where traditional experimental methods may be time-consuming or resource-intensive.

In conclusion,3-Isothiazolidinemethanol, 2-methyl-, 1，1-dioxide (CAS No. 1824145-86-9) represents a promising compound with significant potential in both synthetic chemistry and pharmaceutical research。 Its unique structural features make it an excellent candidate for further investigation，particularly as an intermediate for developing new bioactive molecules。 As research continues，we can expect to see more applications emerge from this versatile building block，contributing to advancements across multiple scientific disciplines。